Cas no 1805413-99-3 (Ethyl 2-bromo-3-cyano-5-methoxybenzoate)

• Product Name: Ethyl 2-bromo-3-cyano-5-methoxybenzoate
• CAS No: 1805413-99-3
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4948379
• Update Time: 2025-05-20

Ethyl 2-bromo-3-cyano-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-5-methoxybenzoate

• Inchi： 1S/C11H10BrNO3/c1-3-16-11(14)9-5-8(15-2)4-7(6-13)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： OTXXIXKZMTVOHT-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromo-3-cyano-5-methoxybenzoate

Research Brief on Ethyl 2-bromo-3-cyano-5-methoxybenzoate (CAS: 1805413-99-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-bromo-3-cyano-5-methoxybenzoate (CAS: 1805413-99-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound, characterized by its bromo, cyano, and methoxy functional groups, serves as a key building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other bioactive compounds. Recent studies have highlighted its utility in medicinal chemistry, where its structural features enable diverse chemical transformations.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-bromo-3-cyano-5-methoxybenzoate as a precursor in the synthesis of novel pyridine-based kinase inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to functionalize the bromo group, demonstrating the compound's adaptability in constructing pharmacologically relevant scaffolds. The resulting inhibitors showed promising activity against several cancer-associated kinases, with IC50 values in the low micromolar range.

Further investigations into the compound's reactivity have revealed its potential in multicomponent reactions. A recent publication in Organic Letters described its use in a one-pot synthesis of polyfunctionalized quinolines, where the cyano group participated in cyclization reactions to form the heterocyclic core. This methodology offers a streamlined approach to accessing structurally diverse compound libraries for high-throughput screening in drug discovery programs.

The stability and handling characteristics of Ethyl 2-bromo-3-cyano-5-methoxybenzoate have also been subjects of recent research. A 2024 stability study published in the European Journal of Pharmaceutical Sciences examined its degradation pathways under various storage conditions, providing valuable data for process chemistry applications. The findings suggest that the compound remains stable for extended periods when stored under inert atmosphere at low temperatures, making it suitable for long-term use in synthetic campaigns.

From a pharmacological perspective, derivatives synthesized from this intermediate have shown interesting biological activities. Recent preclinical studies have identified several lead compounds containing the 2-bromo-3-cyano-5-methoxybenzoate moiety that exhibit anti-inflammatory and antiproliferative properties. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential in developing new therapeutic agents for chronic inflammatory diseases and certain cancers.

Ongoing research continues to explore novel applications of Ethyl 2-bromo-3-cyano-5-methoxybenzoate in chemical biology. Its unique combination of functional groups makes it particularly valuable for developing chemical probes that can selectively modify biological targets, as demonstrated in recent protein labeling studies. The compound's future in pharmaceutical research appears promising, with several patent applications filed in the past year that utilize it as a key intermediate in innovative drug discovery platforms.